3-(2-Chlorobenzamido)benzofuran-2-carboxamide

• IUPAC Name: 3-[(2-chlorobenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C16H11ClN2O3/c17-11-7-3-1-5-9(11)16(21)19-13-10-6-2-4-8-12(10)22-14(13)15(18)20/h1-8H,(H2,18,20)(H,19,21)
• InChI Key: DTETUKOSOIUTKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C(=O)N)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C16H11ClN2O3
• Molecular Weight: 314.72 g/mol

Description

3-(2-Chlorobenzamido)benzofuran-2-carboxamide is a chemical compound that has gained significant attention in scientific research. It is a derivative of benzofuran, a class of compounds that are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

The synthesis of benzofuran-2-carboxamide derivatives involves a highly modular synthetic route that includes 8-aminoquinoline directed C–H arylation and transamidation chemistry. Pd catalysis is used to install a wide range of aryl and heteroaryl substituents at the C3 position of the benzofuran scaffold in high efficiency. Directing group cleavage and further diversification of the C3-arylated benzofuran products are then achieved in a single synthetic operation through the utilization of a one-pot, two-step transamidation procedure.

Molecular Structure Analysis

The molecular formula of 3-(2-Chlorobenzamido)benzofuran-2-carboxamide is C16H11ClN2O3. The benzofuran-2-carboxamide structure is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran compounds, including 3-(2-Chlorobenzamido)benzofuran-2-carboxamide, have been synthesized via a microwave-assisted Perkin rearrangement reaction and a modified Finkelstein halogen-exchange used to facilitate N-alkylation.

Physical And Chemical Properties Analysis

The molecular weight of 3-(2-Chlorobenzamido)benzofuran-2-carboxamide is 314.73. More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Synthesis and Biological Evaluation

A variety of benzofuran carboxamide derivatives, including compounds closely related to 3-(2-Chlorobenzamido)benzofuran-2-carboxamide, have been synthesized for the development of new bioactive chemical entities. These compounds have been evaluated for their in vitro antimicrobial, anti-inflammatory, and antioxidant activities. The synthesis involves advanced techniques like NMR, IR, Mass, and X-ray crystallography, highlighting their potential in various biological applications (Lavanya et al., 2017).

Antimicrobial and Analgesic Properties

Benzofuran-2-carboxamide derivatives synthesized using a microwave-assisted one-pot approach exhibited significant in vivo anti-inflammatory, analgesic, and antipyretic activities. This demonstrates their potential as medicinal compounds. The detailed activity data suggest some derivatives could serve as potent agents of interest in pharmaceutical research (Xie et al., 2014).

Molecular Docking and Antituberculosis Study

The structural and pharmacological studies of benzofuran derivatives highlight their importance in drug design and development, especially in the context of antimicrobial resistance. These compounds have been shown to possess activity against tuberculosis, a significant global health challenge, further underlining their therapeutic potential (Thorat et al., 2016).

Diverse Biological Activities

Research on benzofuran-2-carboxamide derivatives encompasses a broad spectrum of biological activities, including antimicrobial and anti-inflammatory effects. These compounds' synthesis and characterization pave the way for their application in developing new therapeutic agents. The findings from various studies suggest that these compounds could be explored further for their potential in treating a range of diseases, indicating a wide scope of application in scientific research (Idrees et al., 2020).

Inhibition Studies and Pharmacological Applications

Further investigations into the pharmacological applications of benzofuran-2-carboxamide derivatives, including molecular docking studies, demonstrate their potential as inhibitors against various diseases. These studies contribute to a deeper understanding of the compounds' mechanism of action and their potential therapeutic benefits, showcasing the diverse scientific research applications of these compounds (Sagaama et al., 2020).

Future Directions

Given the biological activities and potential applications of benzofuran compounds, there exists considerable interest for novel synthetic methodologies that can grant expedient access to new kinds of benzofuran derivatives. Many of the described benzofurans are promising candidates for development as anticancer agents based on their outstanding inhibitory potency against a panel of human cancer cells.